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Executive Summary

2-(4-Bromophenyl)-4,5-dimethyloxazole (CAS: 176961-51-6) represents a privileged
heterocyclic scaffold in medicinal chemistry and materials science. Unlike its 4,5-dihydro
analog (an oxazoline), the fully aromatic oxazole core offers exceptional thermal and oxidative
stability. Its value lies in its dual functionality: the 4,5-dimethyl substitution blocks metabolic
"soft spots” on the heterocyclic ring, while the 4-bromophenyl moiety serves as a versatile
handle for palladium-catalyzed cross-coupling reactions. This guide provides a definitive
technical profile, validated synthetic protocols, and reactivity landscapes for this critical
intermediate.

Physicochemical Profile

The following data consolidates experimental and predicted properties. Note the distinction
between the target aromatic oxazole and its dihydro-precursor (CAS 32664-14-5), a common
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database ambiguity.

Property Value | Description

IUPAC Name 2-(4-Bromophenyl)-4,5-dimethyl-1,3-oxazole
CAS Number 176961-51-6

Molecular Formula C11H10BrNO

Molecular Weight 252.11 g/mol

Appearance Pale yellow to off-white crystalline solid

Insoluble in water; Soluble in DCM, CHCIs,

Solubilit
y DMSO, Ethanol

LogP (Predicted) ~3.3 (Lipophilic)

Weak native fluorescence (UV-excited); highly
Fluorescence . .
fluorescent upon biaryl extension

2-(4-Bromophenyl)-4,5-dihydro-4,5-

Key Impurit
e dimethyloxazole (incomplete oxidation)

Synthetic Architecture

The most robust route to 2,4,5-trisubstituted oxazoles is the Robinson-Gabriel synthesis or the
Hantzsch-type condensation. We prioritize the condensation of an amide with an

-haloketone due to its scalability and atom economy.

Validated Synthesis Protocol

Reaction: Condensation of 4-bromobenzamide with 3-bromo-2-butanone.
Mechanism:
o Alkylation: The amide nitrogen attacks the

-carbon of the haloketone (S_N2).
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Cyclization: The carbonyl oxygen attacks the amide carbonyl carbon.

Dehydration: Loss of water drives aromatization to the oxazole.

Reagents:

4-Bromobenzamide (1.0 eq)

3-Bromo-2-butanone (1.2 eq)

Solvent: Toluene or Ethanol (anhydrous)

Base/Catalyst: CaCOs or Urea (acid scavenger)

Step-by-Step Methodology:

Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 4-bromobenzamide (10 mmol, 2.00 g) in anhydrous toluene (50 mL).

Addition: Add 3-bromo-2-butanone (12 mmol, 1.81 g) dropwise over 10 minutes. Note: 3-
chloro-2-butanone can be used but requires longer reflux times.

Reflux: Heat the mixture to reflux (110°C) for 12—-16 hours. Monitor via TLC (Hexane:EtOAc
4:1). The starting amide (R_f ~0.3) should disappear, and a less polar fluorescent spot (R_f
~0.6) should appear.

Workup: Cool to room temperature. If a solid precipitate (ammonium salts) forms, filter it off.
Evaporate the solvent under reduced pressure.

Purification: Dissolve the crude residue in EtOAc (50 mL) and wash with saturated NaHCOs
(2 x 30 mL) to remove unreacted acid/HBr. Dry over NazSOa, filter, and concentrate.

Crystallization: Recrystallize from hot ethanol or purify via silica gel flash chromatography (0-
10% EtOAc in Hexanes) to yield the pure oxazole.

Synthesis Workflow Visualization
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Figure 1: Step-wise synthetic workflow for the preparation of the target oxazole.

Reactivity & Functionalization

The core utility of this molecule lies in the aryl bromide handle. The 4,5-dimethyl oxazole ring is
electron-rich but sterically hindered, directing reactivity almost exclusively to the bromine
position under cross-coupling conditions.

Suzuki-Miyaura Cross-Coupling

This is the primary method to expand the scaffold into biaryl fluorescent probes or drug
candidates.

Substrate: 2-(4-Bromophenyl)-4,5-dimethyloxazole

Coupling Partner: Aryl boronic acids (Ar-B(OH)z)

Catalyst: Pd(PPhs)a (5 mol%)

Base: K2COs (2.0 eq)

Solvent: DME/Water (3:1)

Strategic Insight: The oxazole nitrogen can coordinate to Palladium, potentially poisoning the
catalyst. Using bidentate ligands (e.g., dppf) or higher catalyst loading often mitigates this.

Functionalization Pathway
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Figure 2: Divergent synthesis pathways utilizing the aryl bromide handle.
Applications in R&D
¢ Medicinal Chemistry:

o Metabolic Stability: The methyl groups at C4 and C5 block the oxidative metabolism that
typically occurs at the vacant positions of the oxazole ring, extending the half-life of the
pharmacophore.

o Kinase Inhibition: The 2-phenyl-oxazole motif mimics the adenine core of ATP, making this
scaffold a frequent starting point for kinase inhibitor design (e.g., VEGFR, EGFR
inhibitors).

* Materials Science (OLEDS):
o Oxazoles are electron-deficient heterocycles (electron transport materials).

o Coupling this bromide with electron-rich amines (e.qg., triphenylamine) creates "Push-Pull"
systems used in blue OLED emitters.
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Safety & Handling

» Hazard Classification: Warning. Causes skin irritation (H315), serious eye irritation (H319),
and respiratory irritation (H335).

e Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). While the
aromatic oxazole is stable, protection from light is recommended to prevent slow photolytic
degradation of the C-Br bond.

o Spill Response: Sweep up solid spills to avoid dust generation. Ventilate area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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